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Introduction

Ammonium hydroxide (NH4OH), commonly known as aqueous ammonia, is a solution of
ammonia gas (NHs) dissolved in water.[1][2] While the formula NH4OH is widely used for
convenience, it's important to note that in agueous solutions, ammonia exists in equilibrium
with water, with only a small fraction forming ammonium (NHa4*) and hydroxide (OH™) ions.[3]
This solution is a colorless liquid with a characteristically strong, pungent odor.[2] Ammonium
hydroxide is a versatile and widely used reagent in various industrial, laboratory, and
pharmaceutical applications, primarily functioning as a weak base, a complexant, and a
nitrogen source.[4][5] Its utility spans from pH regulation in chemical syntheses to its use in the
manufacturing of fertilizers and cleaning agents.[4][6] This guide provides a comprehensive
overview of the core physical and chemical properties of ammonium hydroxide, detailed
experimental protocols for its characterization, and visual representations of its chemical
behavior.

Physical Properties

The physical properties of ammonium hydroxide solutions are highly dependent on the
concentration of dissolved ammonia. Commercially available solutions typically range from 5%
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to 30% ammonia by weight.[7]

Table 1: General Physical Properties of Ammonium

Hydroxide
Property Value References
Chemical Formula NH4OH [8]
Molar Mass 35.04 g/mol [8]
Appearance Colorless liquid [8]
Odor Strong, pungent, "fishy" [2]

Table 2: Concentration-Dependent Physical Properties
of Ammonium Hydroxide

Concentration Density Boiling Point Melting Point

(% wiw) (glcm?) cc) o) PH
5% - 38.8 - 12.2[6]
10% - - -57.5 12.4[6]
25% 0.91 37.7 -57.5

30% - 117.7 - 13.5[6]
35% 0.88 - -91.5

Note: Data compiled from various sources.[2][4][6][7][8]

Solubility

Ammonia is highly soluble in water, a property that decreases with increasing temperature.[4]
At 15.6 °C, a saturated solution contains 35.6% ammonia by mass.[4] The high solubility is
attributed to the formation of hydrogen bonds between ammonia and water molecules.

Chemical Properties
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Ammonium hydroxide is a weak base. In solution, it establishes an equilibrium where a small
fraction of ammonia molecules react with water to produce ammonium and hydroxide ions,
conferring its basic properties.[6]

NHsz + H20 & NHa* + OH~

The base ionization constant (Kb) for this equilibrium is 1.8 x 10~> at 25 °C, which corresponds
to a pKb of 4.75.[6][9]

Table 3: Chemical Characteristics of Ammonium

Hydroxide
Property Value References
Nature Weak Base 6]
pKb 4.75 [9][10][11]
Kb 1.8 x 10-5 6]
Reactivity

o Neutralization Reactions: As a base, ammonium hydroxide readily reacts with acids to form
ammonium salts and water. For example, with hydrochloric acid, it forms ammonium
chloride: NH4aOH + HCI —» NHa4Cl + H20

» Reactions with Metal Salts: Ammonium hydroxide reacts with many metal salts to form
precipitates of the corresponding metal hydroxides.[12] The color and solubility of these
precipitates are often characteristic of the metal ion, making these reactions useful in
qualitative analysis.[12][13] In some cases, the initially formed precipitate may dissolve in
excess ammonium hydroxide due to the formation of soluble complex ions.[13][14] For
example, with copper(ll) sulfate, a pale blue precipitate of copper(ll) hydroxide is initially
formed, which then dissolves in excess ammonium hydroxide to form a deep blue solution
of tetraamminecopper(ll) sulfate.[15][16]

o Decomposition: Upon heating, ammonium hydroxide solutions decompose, releasing
ammonia gas and leaving behind water.[17] This volatility increases with temperature.
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Experimental Protocols
Determination of Ammonium Hydroxide Concentration
by Titration

This protocol describes the determination of the concentration of an ammonium hydroxide

solution by titration with a standardized strong acid, such as hydrochloric acid (HCI).

Materials:

Burette, 50 mL

Pipette, 25 mL

Erlenmeyer flask, 250 mL

Standardized hydrochloric acid solution (e.g., 0.1 M HCI)
Ammonium hydroxide solution of unknown concentration
Methyl orange indicator solution

Distilled water

Procedure:

Rinse the burette with a small amount of the standardized HCI solution and then fill it,
ensuring no air bubbles are present in the tip. Record the initial burette reading.

Pipette 25.00 mL of the ammonium hydroxide solution into a clean 250 mL Erlenmeyer
flask.

Add 2-3 drops of methyl orange indicator to the flask. The solution will turn yellow.

Titrate the ammonium hydroxide solution with the HCI from the burette, swirling the flask
continuously.
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» Continue the titration until the solution in the flask changes from yellow to a persistent
orange or faint pink color, which indicates the endpoint.

e Record the final burette reading. The volume of HCI used is the difference between the final
and initial readings.

e Repeat the titration at least two more times to ensure concordant results.

e Calculate the molarity of the ammonium hydroxide solution using the formula: M1V1 = M2V2
Where M1 and V1 are the molarity and volume of the HCI solution, and M2 and V: are the
molarity and volume of the ammonium hydroxide solution.[18][19]

Spectrophotometric Determination of Ammonium
Concentration (Indophenol Blue Method)

This method is based on the reaction of ammonia with salicylate and hypochlorite in the
presence of a catalyst (sodium nitroprusside) to form a blue-colored indophenol complex. The
absorbance of this complex is proportional to the ammonia concentration.[20][21]

Materials:

Spectrophotometer

Volumetric flasks and pipettes

Ammonium standard stock solution (e.g., 1000 mg/L as N)

Phenol-alkali solution

Sodium hypochlorite solution

Sodium nitroprusside solution

Procedure:

e Preparation of Reagents:

o Phenol-alkali solution: Dissolve sodium hydroxide in distilled water, then add phenol.
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o Sodium nitroprusside solution: Dissolve sodium nitroprusside in distilled water.

o Sodium hypochlorite solution: Use a commercial bleach solution of known concentration.

» Preparation of Calibration Standards: Prepare a series of standard solutions with known
ammonium concentrations by diluting the stock solution.

o Sample and Standard Treatment:

o To a specific volume of sample or standard in a volumetric flask, add the phenol-alkali
solution and mix.

o Add the sodium nitroprusside solution and mix.

o Finally, add the sodium hypochlorite solution, mix, and bring the solution to volume with
distilled water.

o Color Development: Allow the solutions to stand for a specified time (e.g., 1 hour) at room
temperature for the blue color to develop.

o Spectrophotometric Measurement: Measure the absorbance of each standard and sample at
a wavelength of 640 nm, using a reagent blank to zero the instrument.

o Data Analysis: Plot a calibration curve of absorbance versus ammonium concentration for
the standards. Determine the concentration of ammonium in the sample by comparing its
absorbance to the calibration curve.[20][22]

Visualizations

Diagram 1: Equilibrium of Ammonium Hydroxide in
Water
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Reactants Products

NHs (aq) = NHa* (aq)

Ammonia Ammonium lon
H20 (1) OH~ (aq)
Water Hydroxide lon

Click to download full resolution via product page

Caption: Chemical equilibrium of ammonia in water.

Diagram 2: Titration Experimental Workflow
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Caption: Workflow for the titration of ammonium hydroxide.
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Diagram 3: Reaction of Ammonium Hydroxide with
Copper(ll) Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://en.wikipedia.org/wiki/Ammonia_solution
https://www.labmanager.com/working-with-ammonium-hydroxide-20206
https://www.labmanager.com/working-with-ammonium-hydroxide-20206
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Aqueous_Ammonia_Solutions.pdf
https://coastalammonia.com/aqua-ammonia/
http://commonorganicchemistry.com/Common_Reagents/Ammonium_Hydroxide/Ammonium_Hydroxide.htm
https://www.askiitians.com/forums/Discuss-with-Askiitians-Tutors/33/10157/acids-and-bases.htm
https://www.askiitians.com/forums/Discuss-with-Askiitians-Tutors/33/10157/acids-and-bases.htm
https://www.sarthaks.com/3418844/pkaof-acetic-pkbof-ammonium-hydroxide-respectively-calculate-ammonium-acetate-solution
https://www.youtube.com/watch?v=2J4ddwsOOkc
https://www.youtube.com/watch?v=oxRVYKRnazw
https://www.shaalaa.com/question-bank-solutions/state-two-relevant-observations-of-the-following-ammonium-hydroxide-solution-is-added-to-zinc-nitrate-solution-in-minimum-quantities-and-then-in-excess_86682
https://brainly.com/question/37714937
https://www.teacherspayteachers.com/Product/Double-Replacement-Reaction-Lab-COPPER-SULFATE-AMMONIUM-HYDROXIDE-7742838
https://m.youtube.com/watch?v=fHm_0rfpYgU
https://homework.study.com/explanation/the-pka-of-acetic-acid-and-pkb-of-ammonium-hydroxide-are-4-70-and-4-75-respectively-calculate-the-hydrolysis-constant-of-ammonium-acetate-at-298-k-and-also-the-degree-of-hydrolysis-and-ph-of-its-a.html
https://hammelscienceandmath.weebly.com/uploads/5/7/7/9/57791583/sample_lab_report.pdf
https://www.youtube.com/watch?v=YscBj0mBqkQ
https://ccal.oregonstate.edu/sites/default/files/sop/CCAL%20Ammonia%20SOP%209_23.pdf
https://www.scribd.com/document/426954727/spec-ammonium-pdf
https://www.sydney.edu.au/content/dam/corporate/documents/faculty-of-science/research/life-and-environmental-sciences/plant-eco/spec_ammonium.pdf
https://www.benchchem.com/product/b10827232#physical-and-chemical-properties-of-ammonium-hydroxide
https://www.benchchem.com/product/b10827232#physical-and-chemical-properties-of-ammonium-hydroxide
https://www.benchchem.com/product/b10827232#physical-and-chemical-properties-of-ammonium-hydroxide
https://www.benchchem.com/product/b10827232#physical-and-chemical-properties-of-ammonium-hydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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